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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819 Get Quote

A comprehensive literature review reveals a significant scarcity of detailed scientific data on the

synthetic compound Caboxine A, preventing the creation of an in-depth technical guide as

requested. While basic chemical and physical properties are available, in-depth experimental

data, including detailed protocols, quantitative results, and specific signaling pathways, are not

present in the public domain.

Physicochemical Properties of Caboxine A

Limited information identifies Caboxine A as a synthetic compound with the following

properties:

Property Value

CAS Number 53851-13-1[1][2]

Molecular Formula C22H26N2O5[1][2]

Molecular Weight 398.45 g/mol [2]

Synonyms
3-epi-Isocaboxine A, 3-epi-Vineridine, 7-epi-

Caboxine B[2]

Biological Context and Potential
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Caboxine A is described as a bioactive compound designed to modulate specific cellular

signaling pathways.[1] It is under investigation for its potential therapeutic effects, particularly in

the modulation of inflammation and cellular proliferation.[1] The compound is being explored as

a molecular probe to understand complex biochemical networks, which could inform the

development of new therapeutic strategies.[1]

Absence of Detailed Experimental Data

Despite these general descriptions, a thorough search for detailed scientific literature did not

yield any specific experimental protocols, quantitative data from biological assays, or defined

signaling pathways affected by Caboxine A. Information regarding its synthesis and any

potential clinical trials is also unavailable. The lack of this critical information makes it

impossible to construct the requested in-depth technical guide, including data tables and

visualizations of experimental workflows or signaling pathways.

Further research and publication of primary scientific studies are required to elucidate the

specific mechanism of action, biological activities, and therapeutic potential of Caboxine A.

Without such data, a detailed technical and scientific review remains unfeasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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